Cas no 5222-56-0 ( )

• Product Name: &nbsp
• CAS No: 5222-56-0
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 936599
• PubChem ID: 272780
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• diethyl 2-methylcyclohexane-1,1-dicarboxylate
• AC1L6S9Z
• AC1Q6499
• AG-J-43658
• AR-1I4454
• CTK4J5627
• NSC117483
• NSC-117483
• SureCN2357465
• DTXSID20297713
• 5222-56-0
• NSC 117483
• SCHEMBL2357465
•  

• Inchi： 1S/C13H22O4/c1-4-16-11(14)13(12(15)17-5-2)9-7-6-8-10(13)3/h10H,4-9H2,1-3H3
• InChI Key： MGCXPTONXMVEMP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CCCCC1C)=O

Computed Properties

• Exact Mass: 242.15186
• Monoisotopic Mass: 242.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.039
• Boiling Point: 278.5°C at 760 mmHg
• Flash Point: 125.4°C
• Refractive Index: 1.456
• PSA: 52.6
• LogP: 2.30910